Cas no 744200-77-9 (2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-)

• Product Name: 2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-
• CAS No: 744200-77-9
• MF: C₂₃H₃₈N₂O₅S
• MW: 454.623225688934
• CID: 1771069
• Update Time: 2024-11-27

2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-
• 2-Pyrrolidinecarbothioic acid, 2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-

• Inchi： 1S/C23H38N2O5S/c1-4-5-6-10-13-18-20(28)25-23(22(18,3)30,19(27)17-11-8-7-9-12-17)21(29)31-15-14-24-16(2)26/h8,11,17-19,27,30H,4-7,9-10,12-15H2,1-3H3,(H,24,26)(H,25,28)/t17-,18+,19?,22+,23+/m1/s1
• InChI Key： CYJIBJGSZLNCJE-MQJAFYGNSA-N
• SMILES： N1C(=O)[C@H](CCCCCC)[C@@](O)(C)[C@]1(C([C@H]1CCCC=C1)O)C(SCCNC(C)=O)=O

Computed Properties

• Exact Mass: 454.25034

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 699.5±55.0 °C(Predicted)
• PSA: 115.73
• pka: 12.69±0.60(Predicted)